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The prevailing scientific consensus identifies Small Humanin-like Peptide 5 (SHLP-5) as a
functional peptide, rather than a mere transcriptional byproduct. SHLP-5 belongs to a family of
six recently discovered peptides (SHLP1-6) encoded within the mitochondrial 16S ribosomal
RNA (MT-RNR2) gene.[1] While direct experimental evidence for SHLP-5's specific biological
activity remains elusive due to challenges in generating specific antibodies, its origin and the
demonstrated functionality of its sibling peptides strongly support its classification as a
bioactive molecule.

This guide provides a comparative analysis of the known functions of the SHLP family of
peptides, offering a framework for understanding the potential roles of SHLP-5. The data
presented is primarily derived from foundational studies on SHLP1-4 and SHLP6, which serve
as the current basis for inferring the likely functional landscape of SHLP-5.

Comparison of SHLP Family Peptides: Functional
Data

The SHLP peptides exhibit diverse and sometimes opposing effects on cellular processes,
highlighting their specific roles in cellular regulation. The following table summarizes the key
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experimental findings for SHLP1-4 and SHLP6 in murine pancreatic beta-cells (NIT-1) and

human prostate cancer cells (22Rv1).
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Signaling Pathways of SHLP Peptides

SHLP2 and SHLP3 have been shown to exert their cytoprotective effects through the activation

of key signaling pathways involved in cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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